Cas no 3002455-87-7 ((2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol)

• Product Name: (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol
• CAS No: 3002455-87-7
• MF: C₁₂H₇F₅O₂
• MW: 278.174801111221
• CID: 6797120
• PubChem ID: 171366726
• Update Time: 2025-08-05

(2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,3-difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol
• 3002455-87-7
• (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol

• Inchi： 1S/C12H7F5O2/c13-9-6(11(18)8-2-1-5-19-8)3-4-7(10(9)14)12(15,16)17/h1-5,11,18H
• InChI Key： CHMRWKNTGPWYHT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(F)(F)F)C=CC=1C(C1=CC=CO1)O)F

Computed Properties

• Exact Mass: 278.03662027g/mol
• Monoisotopic Mass: 278.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 275.1±35.0 °C(Predicted)
• pka: 12.13±0.20(Predicted)

Additional information on (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol

Comprehensive Overview of (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol (CAS No. 3002455-87-7)

The compound (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol, identified by its CAS No. 3002455-87-7, is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a difluorophenyl ring and a trifluoromethyl group, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, where the introduction of fluorine atoms improves drug-like properties. The compound’s furan-2-yl methanol moiety further expands its utility, as furan derivatives are known for their versatility in synthesizing heterocyclic scaffolds.

The synthesis of CAS No. 3002455-87-7 typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the need for greener and more efficient methodologies. These innovations resonate with the broader scientific community’s focus on sustainable chemistry and green synthesis, which are frequently searched topics in academic and industrial circles.

From an analytical perspective, (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate structural confirmation, which are critical for its application in high-value research. The compound’s stability under various conditions is also a key area of investigation, as it influences its storage and handling protocols.

Beyond pharmaceuticals, CAS No. 3002455-87-7 has potential applications in material science, particularly in the development of fluorinated polymers and liquid crystals. Its ability to modify electronic and steric properties makes it a candidate for advanced materials with tailored functionalities. This interdisciplinary relevance underscores its importance in both academic and industrial research.

In summary, (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol represents a promising compound with diverse applications. Its structural complexity and functional groups align with contemporary research trends, making it a subject of ongoing exploration. As the scientific community continues to prioritize fluorine-containing compounds and sustainable synthesis, this compound is poised to play a pivotal role in future innovations.